Cas no 2580191-25-7 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid
• CAS No: 2580191-25-7
• MF: C₂₄H₁₇N₃O₄
• MW: 411.409485578537
• CID: 5767626
• PubChem ID: 165891859
• Update Time: 2025-11-06

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580191-25-7
• EN300-27731020
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid

• Inchi： 1S/C24H17N3O4/c28-22(29)21-18-11-5-6-12-20(18)25-23(26-21)27-24(30)31-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-12,19H,13H2,(H,28,29)(H,25,26,27,30)
• InChI Key： CFDDRVYMYITNQB-UHFFFAOYSA-N
• SMILES： O(C(NC1N=C(C(=O)O)C2C=CC=CC=2N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 411.12190603g/mol
• Monoisotopic Mass: 411.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid

Recent Advances in the Study of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid (CAS: 2580191-25-7)

The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid (CAS: 2580191-25-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this quinazoline derivative as a versatile building block in the synthesis of biologically active molecules. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the carboxylic acid functionality makes it particularly useful in peptide coupling reactions and solid-phase synthesis. Researchers have successfully employed this compound in the development of novel kinase inhibitors, leveraging its ability to interact with ATP-binding sites in various kinase domains.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid exhibit promising inhibitory effects against several cancer cell lines. The compound's mechanism of action appears to involve interference with cell cycle progression and induction of apoptosis, making it a potential candidate for anticancer drug development. Further structure-activity relationship (SAR) studies are currently underway to optimize its pharmacological properties.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of 2580191-25-7 through optimized reaction conditions. Novel purification techniques, including high-performance liquid chromatography (HPLC) with specific mobile phase compositions, have been developed to obtain the compound in high purity (>98%) suitable for biological testing. These methodological improvements have significantly enhanced the compound's accessibility for research purposes.

The stability profile of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid has also been investigated under various storage conditions. Results indicate that the compound remains stable for extended periods when stored at -20°C in anhydrous organic solvents, though it shows sensitivity to prolonged exposure to light and moisture. These findings have important implications for handling and storage protocols in laboratory settings.

Looking forward, researchers are exploring the potential of this compound as a scaffold for the development of targeted protein degraders, particularly in the context of proteolysis-targeting chimeras (PROTACs). Its ability to simultaneously engage target proteins and E3 ubiquitin ligases makes it an attractive candidate for this emerging therapeutic modality. Several research groups have reported promising preliminary results in this area, suggesting that 2580191-25-7 derivatives may play a significant role in the next generation of targeted therapies.

In conclusion, the current research landscape surrounding 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)quinazoline-4-carboxylic acid (CAS: 2580191-25-7) demonstrates its growing importance in medicinal chemistry and drug discovery. While significant progress has been made in understanding its synthetic utility and biological activities, further studies are needed to fully explore its therapeutic potential and optimize its drug-like properties. The compound continues to serve as a valuable tool for researchers developing novel therapeutic agents in various disease areas.